Cas no 429639-61-2 (N-Benzyl-N-ethylpiperidine-4-carboxamide)

N-Benzyl-N-ethylpiperidine-4-carboxamide structure
429639-61-2 structure
Product Name:N-Benzyl-N-ethylpiperidine-4-carboxamide
CAS No:429639-61-2
MF:C15H22N2O
MW:246.347983837128
MDL:MFCD03137452
CID:1085923
PubChem ID:329775796
Update Time:2025-04-20

N-Benzyl-N-ethylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-Benzyl-N-ethylpiperidine-4-carboxamide
    • AC1L94FR
    • AG-F-52470
    • Ambcb6578538
    • CTK4I6834
    • MolPort-003-185-658
    • STK006636
    • SureCN8791707
    • 429639-61-2
    • MFCD03137452
    • CHEMBL4572323
    • N-Benzyl-N-ethylpiperidine-4-carboxamide, AldrichCPR
    • AKOS009257629
    • SCHEMBL8791707
    • SB43348
    • DTXSID70328647
    • Cambridge id 6578538
    • BS-37879
    • MDL: MFCD03137452
    • Inchi: 1S/C15H22N2O/c1-2-17(12-13-6-4-3-5-7-13)15(18)14-8-10-16-11-9-14/h3-7,14,16H,2,8-12H2,1H3
    • InChI Key: YGSADUQWAHCUDV-UHFFFAOYSA-N
    • SMILES: O=C(C1CCNCC1)N(CC)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 246.173
  • Monoisotopic Mass: 246.173
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 32.3Ų

Experimental Properties

  • Density: 1.049g/cm3
  • Boiling Point: 408.1ºC at 760 mmHg
  • Flash Point: 200.6ºC
  • Refractive Index: 1.535
  • LogP: 2.36350

N-Benzyl-N-ethylpiperidine-4-carboxamide Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • Hazard Category Code: 36
  • Safety Instruction: 26
  • Hazardous Material Identification: Xi

N-Benzyl-N-ethylpiperidine-4-carboxamide Pricemore >>

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